3,4a,5,6,7,7a-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-3-carboxylic acid;hydrochloride

• IUPAC Name: 3,4a,5,6,7,7a-hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C7H11NO4.ClH/c9-7(10)6-3-11-4-1-8-2-5(4)12-6;/h4-6,8H,1-3H2,(H,9,10);1H
• InChI Key: DTCVSEVUQDJRPT-UHFFFAOYSA-N
• Canonical SMILES: C1C2C(CN1)OC(CO2)C(=O)O.Cl
• Molecular Formula: C7H12ClNO4
• Molecular Weight: 209.63 g/mol

Description

The compound “3,4a,5,6,7,7a-Hexahydro-2H-[1,4]dioxino[2,3-c]pyrrole-3-carboxylic acid;hydrochloride” is a solid substance. It has a molecular weight of 165.62 and 209.63. The IUPAC name for this compound is (4aR,7aS)-hexahydro-5H-[1,4]dioxino[2,3-c]pyrrole hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H11NO2.ClH/c1-2-9-6-4-7-3-5 (6)8-1;/h5-7H,1-4H2;1H/t5-,6+;. This code represents the molecular structure of the compound, including the positions of the atoms and the connectivity between them.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. . More detailed physical and chemical properties might be available in specialized databases or literature.

Scientific Research Applications

Synthesis and Antibacterial Activity

Pyridonecarboxylic acids, related in structural complexity, have been synthesized and evaluated for their antibacterial activity. Egawa et al. (1984) synthesized compounds with amino- and hydroxy-substituted cyclic amino groups, finding several to be more active than enoxacin and suggesting their potential for further biological study (Egawa et al., 1984).

Ion Transport and Extraction

Yamaguchi et al. (1988) studied ω-Hydroxy carboxylic acids and their derivatives as carriers for alkali metal ion transport through liquid membranes, demonstrating the effect of structural variations on ion transport ability and selectivity (Yamaguchi et al., 1988).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection.